Cas no 868679-22-5 (1-(2-fluorophenyl)methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-fluorophenyl)methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 868679-22-5
• MF: C₂₁H₁₆FN₃O₃S
• MW: 409.433446884155
• CID: 6462365
• Update Time: 2025-05-30

1-(2-fluorophenyl)methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 1-[(2-fluorophenyl)methoxy]-1,2-dihydro-N-(4-methyl-2-benzothiazolyl)-2-oxo-

• Inchi： 1S/C21H16FN3O3S/c1-13-6-4-10-17-18(13)23-21(29-17)24-19(26)15-8-5-11-25(20(15)27)28-12-14-7-2-3-9-16(14)22/h2-11H,12H2,1H3,(H,23,24,26)
• InChI Key： CGXAIWIPTSDIJU-UHFFFAOYSA-N
• SMILES： C1(=O)N(OCC2=CC=CC=C2F)C=CC=C1C(NC1=NC2=C(C)C=CC=C2S1)=O

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 8.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(2-fluorophenyl)methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

1-(2-Fluorophenyl)methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 868679-22-5, known as 1-(2-fluorophenyl)methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorophenyl group, a benzothiazole moiety, and a pyridine ring. These structural elements contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of fluorophenyl groups in drug design due to their ability to enhance lipophilicity and improve drug absorption. The presence of this group in the compound suggests that it may exhibit favorable pharmacokinetic properties. Additionally, the benzothiazole moiety is known for its versatility in medicinal chemistry, often contributing to anti-inflammatory and antioxidant activities. The combination of these groups with the pyridine ring, which is commonly associated with antifungal and antibacterial properties, makes this compound a promising candidate for various therapeutic applications.

One of the most notable aspects of this compound is its potential as a targeted drug delivery agent. Researchers have explored the use of such molecules in delivering therapeutic agents to specific tissues or cells, minimizing systemic side effects. The carboxamide group in the molecule plays a crucial role in this context by facilitating interactions with biological targets. Recent advancements in nanotechnology have further enhanced the potential of such compounds in drug delivery systems.

The synthesis of 1-(2-fluorophenyl)methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic systems and green chemistry principles has made this synthesis more efficient and environmentally friendly. These developments align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. It has demonstrated selective inhibition of certain enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, its ability to modulate cellular signaling pathways suggests applications in cancer therapy.

In terms of toxicity profiles, preliminary studies indicate that the compound exhibits low toxicity at therapeutic doses. However, further research is required to fully understand its long-term effects and safety profile. Regulatory agencies are increasingly demanding comprehensive toxicological data before approving new drugs, underscoring the need for rigorous testing.

The development of this compound also highlights the importance of interdisciplinary collaboration in drug discovery. Insights from computational chemistry, structural biology, and pharmacokinetics have been instrumental in optimizing its properties. For instance, molecular docking studies have provided valuable information about its binding affinity to target proteins.

In conclusion, 1-(2-fluorophenyl)methoxy-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities make it a valuable asset for developing novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs.